2-Nitro-6-chlorobiphenyl

• Molecular Formula: C12H8ClNO2
• Molecular Weight: 233.65 g/mol
• IUPAC Name: 1-chloro-3-nitro-2-phenylbenzene
• InChI: InChI=1S/C12H8ClNO2/c13-10-7-4-8-11(14(15)16)12(10)9-5-2-1-3-6-9/h1-8H
• InChI Key: ZEVMNJKIRYJNRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=CC=C2Cl)[N+](=O)[O-]

Description

2-Nitro-6-chlorobiphenyl is a useful research compound. Its molecular formula is C12H8ClNO2 and its molecular weight is 233.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a stream of nitrogen, a one-liter three-necked flask was charged with 75.0 g (390.6 mmol) of 2,3-dichloronitrobenzene, 47.6 g (390.6 mmol) of phenylboric acid, 9.0 g (7.8 mmol) of tetrakis(triphenylphosphine)palladium, 250 mL of tetrahydrofuran, and 518 g (976.5 mmol) of an aqueous tripotassium phosphate solution with 40 wt. % concentration. The mixture was heated under reflux for 8 hours. The reaction mixture was cooled to room temperature, and then separated into an aqueous phase and an organic phase. The organic phase was washed with an aqueous saturated ammonium chloride solution and then with an aqueous saturated sodium chloride solution. The washed organic phase was dried over anhydrous magnesium sulfate and then a solvent was distilled off under reduced pressure. The thus-obtained solid was recrystallized from ethanol to give 62.8 g of 2-nitro-6-chlorobiphenyl as a light yellow needle crystal (yield: 680).